![molecular formula C17H20N4 B1473110 2-Benzyl-5-(pyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole CAS No. 1936294-21-1](/img/structure/B1473110.png)
2-Benzyl-5-(pyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Pyridazine and its derivatives are known for a variety of biological activities, especially related to the cardiovascular system. The synthesis of pyridazine involves the addition of hydrazine or its derivatives to a suitably 1,4-disubstituted carbon chain. This process yields compounds with potential biological activities, suggesting that "2-Benzyl-5-(pyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole" could share similar properties due to its structural characteristics (Jakhmola et al., 2016).
Biological and Pharmaceutical Applications
Research on pyrrolidine and its derivatives, including pyrrolizines and pyrrolidine-2-one, highlights the scaffold's versatility in drug discovery. The pyrrolidine ring's presence in bioactive molecules contributes to target selectivity, enhanced pharmacophore space exploration due to sp^3-hybridization, and increased three-dimensional coverage. This suggests that "this compound," by virtue of its pyrrolopyrrole core, could be relevant in developing treatments for human diseases, given the structural importance of pyrrolidine in medicinal chemistry (Petri et al., 2021).
Electronic and Optical Applications
Diketopyrrolopyrroles (DPP) and related compounds like isoDPP, benzodipyrrolidone (BDP), and naphthodipyrrolidone (NDP) have been extensively developed for use in electronic devices due to their high performance. These materials, known for their donor-acceptor (D-A) type properties, suggest that derivatives such as "this compound" could have potential applications in electronic devices, leveraging the structural benefits of pyrrolopyrrole scaffolds for high-performance electronic applications (Deng et al., 2019).
Mechanism of Action
The mechanism of action of pyrrolopyrazine derivatives, which “2-Benzyl-5-(pyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole” belongs to, is not clearly recognized . These compounds have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Future Directions
Pyrrolopyrazine derivatives, including “2-Benzyl-5-(pyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole”, have potential in drug discovery research due to their wide range of biological activities . The synthetic methods and biological activities of these derivatives can help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
Properties
IUPAC Name |
2-benzyl-5-pyridazin-3-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4/c1-2-5-14(6-3-1)9-20-10-15-12-21(13-16(15)11-20)17-7-4-8-18-19-17/h1-8,15-16H,9-13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZECRCPBZLVCQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC2CN1CC3=CC=CC=C3)C4=NN=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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